3-(1-(4-(Trifluoromethyl)phenyl)ethyl)-1H-pyrazol-5-amine

• Molecular Formula: C12H12F3N3
• Molecular Weight: 255.24 g/mol
• IUPAC Name: 5-[1-[4-(trifluoromethyl)phenyl]ethyl]-1H-pyrazol-3-amine
• InChI: InChI=1S/C12H12F3N3/c1-7(10-6-11(16)18-17-10)8-2-4-9(5-3-8)12(13,14)15/h2-7H,1H3,(H3,16,17,18)
• InChI Key: AYPYJHXPVSGQNT-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=C(C=C1)C(F)(F)F)C2=CC(=NN2)N

Description

For Research Use Only. Not for diagnostic or therapeutic use. 3-(1-(4-(Trifluoromethyl)phenyl)ethyl)-1H-pyrazol-5-amine is a chemical compound based on the pyrazole scaffold, a five-membered heterocyclic ring featuring two adjacent nitrogen atoms. The presence of the trifluoromethylphenyl group is a significant structural feature, as the incorporation of fluorine atoms into heterocyclic compounds is a well-established strategy in medicinal chemistry to modulate their electronic properties, metabolic stability, and binding affinity, often leading to enhanced biological activity . Pyrazole and pyrazoline derivatives are recognized as privileged structures in drug discovery due to their wide spectrum of biological activities . A substantial body of research highlights that trifluoromethylphenyl-substituted pyrazole derivatives, in particular, exhibit potent pharmacological properties. These compounds have demonstrated significant promise as antimicrobial agents. Recent studies have shown that such derivatives can be highly potent growth inhibitors of Gram-positive bacteria, including Staphylococcus aureus (SA) and Enterococcus faecalis (EF), with some analogs showing low minimum inhibitory concentration (MIC) values and a bactericidal effect in time-kill assays . Furthermore, select compounds in this class have displayed moderate inhibition of biofilm formation and destruction capabilities, which is critical for addressing persistent microbial infections . Beyond antimicrobial applications, the pyrazole core is a fundamental building block for developing anti-inflammatory and anticancer biomolecules . The trifluoromethyl group is a common pharmacophore in several marketed anti-inflammatory drugs, underscoring its relevance in the design of bioactive molecules . The specific substitution pattern on the pyrazole ring, including the amine group at the 5-position, provides a versatile handle for further chemical modification, allowing researchers to explore structure-activity relationships and optimize compounds for specific biological targets . This makes 3-(1-(4-(Trifluoromethyl)phenyl)ethyl)-1H-pyrazol-5-amine a valuable intermediate for synthesizing novel chemical entities in antimicrobial, anti-inflammatory, and anticancer research programs.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(1-(4-(Trifluoromethyl)phenyl)ethyl)-1H-pyrazol-5-amine typically involves the reaction of 4-(trifluoromethyl)acetophenone with hydrazine hydrate under acidic conditions. The reaction proceeds through the formation of an intermediate hydrazone, which cyclizes to form the pyrazole ring. The reaction conditions often include the use of a solvent such as ethanol and a catalyst like acetic acid to facilitate the cyclization process .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

3-(1-(4-(Trifluoromethyl)phenyl)ethyl)-1H-pyrazol-5-amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide to form corresponding oxides.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the amine group, using reagents like alkyl halides or acyl chlorides.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an aqueous medium.

Reduction: Sodium borohydride in ethanol.

Substitution: Alkyl halides in the presence of a base like sodium hydroxide.

Major Products Formed

Oxidation: Formation of oxides or hydroxyl derivatives.

Reduction: Formation of reduced amine derivatives.

Substitution: Formation of substituted pyrazole derivatives.

Scientific Research Applications

3-(1-(4-(Trifluoromethyl)phenyl)ethyl)-1H-pyrazol-5-amine has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor or receptor modulator.

Medicine: Explored for its anti-inflammatory, anti-tumor, and anti-microbial properties.

Industry: Utilized in the development of agrochemicals and pharmaceuticals.

Mechanism of Action

The mechanism of action of 3-(1-(4-(Trifluoromethyl)phenyl)ethyl)-1H-pyrazol-5-amine involves its interaction with specific molecular targets, such as enzymes or receptors. The trifluoromethyl group enhances the compound’s binding affinity and selectivity towards these targets. The compound may inhibit enzyme activity or modulate receptor function, leading to various biological effects .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table summarizes key structural and functional differences between the target compound and related pyrazole-5-amine derivatives:

Compound Name	Substituents	Molecular Weight	Biological Activity	Key References
3-(1-(4-(Trifluoromethyl)phenyl)ethyl)-1H-pyrazol-5-amine (Target)	3-(1-(4-CF3-phenyl)ethyl)	~315.3*	Unknown (predicted kinase modulation based on structural analogs)
4-(4-Fluorophenyl)-3-(trifluoromethyl)-1H-pyrazol-5-amine	4-Fluorophenyl, 3-CF3	245.2	Antiparasitic activity (Plasmodium falciparum inhibition)
4-(4-Fluorophenyl)-3-(pyridin-4-yl)-1-(2,4,6-trichlorophenyl)-1H-pyrazol-5-amine (6a)	4-Fluorophenyl, 3-pyridinyl, 1-Trichlorophenyl	485.3	Nanomolar inhibition of Src, B-Raf, EGFR, and VEGFR-2 kinases
1-(3-Chlorophenyl)-4-[3-(trifluoromethyl)phenyl]-1H-pyrazol-5-amine	1-Chlorophenyl, 4-CF3-phenyl	337.7	No direct activity data; structural analog with Cl/CF3 electronic contrast
3-Methyl-1-(4-(trifluoromethoxy)phenyl)-1H-pyrazol-5-amine	3-Methyl, 4-(trifluoromethoxy)phenyl	299.3	Supplier-listed; no biological data

*Calculated based on formula C12H13F3N4.

Key Structural and Functional Insights:

Substituent Position and Regioisomerism: highlights that regioisomerism drastically alters biological activity. For example, switching substituents from 3-CF3 to 4-CF3 positions (as in the target compound’s analog) abolished p38α MAP kinase inhibition but conferred nanomolar activity against cancer kinases like Src and B-Raf .

Electronic Effects :

• The trifluoromethyl group (-CF3) enhances metabolic stability and hydrophobic interactions, as seen in analogs like 4-(4-fluorophenyl)-3-(trifluoromethyl)-1H-pyrazol-5-amine .
• Chlorine substituents (e.g., in 1-(3-chlorophenyl)-4-[3-CF3-phenyl]-1H-pyrazol-5-amine) introduce distinct electronic profiles, possibly altering binding affinities compared to fluorine or methyl groups .

Synthetic Accessibility :

• The target compound’s ethyl-linked substituent may require alkylation steps (e.g., using 4-(trifluoromethyl)phenethyl bromide), contrasting with direct aryl coupling methods used for analogs like 6a .

The ethyl group’s flexibility could optimize pharmacokinetics, balancing lipophilicity and solubility .